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Compound of Interest

Compound Name: INCB059872

cat. No.: B1574622

INCB059872 (also known as Epadacitinib) is a potent, selective, irreversible LSD1 (Lysine-
Specific Demethylase 1) inhibitor.[1] As an epigenetic modulator currently in clinical
investigation for acute myeloid leukemia (AML) and small cell lung cancer (SCLC), it must be
handled as a High Potency Active Pharmaceutical Ingredient (HPAPI).

Critical Hazard Profile:

Mechanism of Action: Irreversible binding to FAD-dependent LSD1.

Toxicity Class: Investigational Antineoplastic.[2]

Primary Risks: Reproductive toxicity (teratogenicity), germ cell mutagenicity, and specific
target organ toxicity (hematopoietic system).

Environmental Fate: High persistence expected; not readily biodegradable.

Core Directive: Due to its status as an investigational antineoplastic, incineration is the only
validated method of destruction. Chemical deactivation (e.g., bleach, autoclave) is insufficient
and should not be attempted as a primary disposal method.

Personal Protective Equipment (PPE) Matrix

Before initiating any disposal workflow, ensure the following barrier protection is in place. This
protocol assumes the handling of pure powder or high-concentration stock solutions (>10 mM).
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PPE Component

Specification

Rationale

Gloves

Double-gloving required.[2][3]
Inner: Nitrile (min 4 mil). Outer:

Nitrile or Neoprene (extended

cuff).

Prevents permeation.[4][5]
DMSO (common solvent)
accelerates skin absorption of

small molecules.

Respiratory

N95 or P100 respirator (if
outside biosafety cabinet).
Powered Air Purifying
Respirator (PAPR) for spills
>100 mg.

Prevents inhalation of
aerosolized particulates during

solid waste transfer.

Tyvek® lab coat or solid-front

Prevents contamination of

Body ] ) street clothes; disposable to
gown with elastic cuffs. ) o
avoid cross-contamination.
Standard protection against
Eye/Face Chemical splash goggles. splashes during liquid waste

transfer.

Waste Stream Decision Logic (Visualized)

The following decision tree dictates the segregation of INCB059872 waste. Mis-segregation
(e.g., pouring down the drain) is a critical violation of EPA/RCRA regulations.
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Identify Waste Type

R

Liquid Waste Trace Waste
(Stock Solutions / Media) (Gloves, Tips, Wipes)

Solid Waste
(Pure Powder / Expired Vials)

Is it Bulk?

P
SIS (>3% residue by weight)

Halogenated Waste Non-Halogenated Waste Yellow Chemotherapy Bin
(DCM, Chloroform) (DMSO, Ethanol, Water) (Trace Contamination)

N,

Black RCRA Container
(Hazardous Waste - Incineration)

Click to download full resolution via product page

Figure 1: Waste segregation logic for INCB059872. Note that all streams ultimately lead to
incineration (Black RCRA or Yellow Trace bins), never landfill or drain.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired vials, weighing boats, excess powder.

o Containment: Do not empty the vial. Cap the original container tightly.
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e Primary Bagging: Place the container into a clear, sealable plastic bag (e.g., Ziploc).

e Secondary Bagging: Place the sealed bag into a Black RCRA Hazardous Waste Bag (or
facility-equivalent for "Bulk Cytotoxic").

e Labeling: Affix a hazardous waste tag.
o Chemical Name: INCB059872 (LSD1 Inhibitor).[1][6]
o Hazards: Toxic, Suspected Carcinogen.
o State: Solid.[3][7]

o Disposal: Transfer to the satellite accumulation area for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & Media)

Applicability: DMSO stocks, cell culture media >0.1 pM.

o Segregation: Determine if the solvent is halogenated (e.g., DCM) or non-halogenated (e.g.,
DMSO, Ethanol, Water). Do not mix these streams.

o Collection: Pour into a dedicated HDPE or glass waste carboy.
o Crucial: Do not fill >90% to allow for thermal expansion.

» Rinsing: Triple-rinse the original vessel with a compatible solvent. Add rinsate to the waste
carboy.

e Labeling: Label as "Hazardous Waste - Cytotoxic/Antineoplastic.”
o Constituents: e.g., "99% DMSO, <1% INCB059872".

o Prohibition:NEVER pour liquid waste containing INCB059872 down the sink. Water
treatment plants cannot filter these stable small molecules.

Protocol C: Trace Contaminated Debris
Applicability: Pipette tips, gloves, bench paper.
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Definition: Items with no visible liquid or solid residue (RCRA "RCRA Empty" standard, <3%

by weight).

Sharps: Place pipette tips and needles into a Yellow Chemotherapy Sharps Container.

Soft Waste: Place gloves and wipes into a Yellow Chemotherapy Waste Bag.

Disposal: These bins are sealed and sent for regulated medical waste incineration.

Accidental Release (Spill) Workflow

In the event of a powder spill or liquid release (>1 mL of stock), follow this immediate response
plan.

1. Alert & Isolate 2. Don PPE 3. Containment 4. Triple Clean 5. Disposal
(Evacuate immediate area) (Double Gloves, N95, Gown) (Cover with absorbent pads) (Detergent -> Water -> Water) (All debris to Black Bin)

Click to download full resolution via product page
Figure 2: Immediate response workflow for INCB059872 spills.
Spill Cleanup Details:

 Liquid Spills: Cover with absorbent pads.[2] Do not wipe initially (avoids spreading). Pick up
pads and place in hazardous waste bag.

o Powder Spills: Cover with wet paper towels (water or ethanol) to prevent dust generation. Do
not dry sweep. Scoop up the wet slurry.

o Decontamination: Wipe the surface 3 times:
o Pass 1: 10% Bleach or detergent (surfactant lifts the hydrophobic molecule).
o Pass 2: Water (removes bleach/detergent).

o Pass 3: 70% Ethanol (final polish).
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Regulatory Compliance (RCRA/EPA)

While INCB059872 is an investigational compound and may not yet have a specific "P-List" or
"U-List" code, it must be managed under the "Generator Knowledge" clause of the Resource
Conservation and Recovery Act (RCRA).

» Classification: Non-regulated Hazardous Waste (unless mixed with listed solvents like
Methanol - FO03).

e Best Practice: Manage as RCRA Hazardous Waste to ensure incineration.

o EPA Waste Code Suggestion: If pure substance is discarded, use D001 (Ignitable) if in
flammable solvent, or label as "Non-RCRA Regulated - Incinerate Only" depending on state
regulations (e.g., California requires specific coding).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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